Cas no 1177209-85-6 (methyl 1-(2S)-pyrrolidine-2-carbonylpiperidine-4-carboxylate)

• Product Name: methyl 1-(2S)-pyrrolidine-2-carbonylpiperidine-4-carboxylate
• CAS No: 1177209-85-6
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 6469566
• PubChem ID: 22691369
• Update Time: 2025-06-08

methyl 1-(2S)-pyrrolidine-2-carbonylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2S)-pyrrolidine-2-carbonylpiperidine-4-carboxylate
• 4-Piperidinecarboxylic acid, 1-[(2S)-2-pyrrolidinylcarbonyl]-, methyl ester

• Inchi： 1S/C12H20N2O3/c1-17-12(16)9-4-7-14(8-5-9)11(15)10-3-2-6-13-10/h9-10,13H,2-8H2,1H3/t10-/m0/s1
• InChI Key： YGQWOCJXBWBNKP-JTQLQIEISA-N
• SMILES： N1(C([C@@H]2CCCN2)=O)CCC(C(OC)=O)CC1

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 390.5±42.0 °C(Predicted)
• pka: 9.72±0.10(Predicted)

Additional information on methyl 1-(2S)-pyrrolidine-2-carbonylpiperidine-4-carboxylate

Research Brief on Methyl 1-(2S)-pyrrolidine-2-carbonylpiperidine-4-carboxylate (CAS: 1177209-85-6)

Methyl 1-(2S)-pyrrolidine-2-carbonylpiperidine-4-carboxylate (CAS: 1177209-85-6) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of methyl 1-(2S)-pyrrolidine-2-carbonylpiperidine-4-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the pyrrolidine and piperidine moieties, make it a versatile scaffold for the design of inhibitors targeting various enzymes and receptors. Notably, this compound has been explored in the context of central nervous system (CNS) disorders, where its ability to modulate neurotransmitter systems has shown promise in preclinical models.

One of the most significant advancements in the study of this compound is its application in the development of protease inhibitors. Researchers have demonstrated that derivatives of methyl 1-(2S)-pyrrolidine-2-carbonylpiperidine-4-carboxylate exhibit potent inhibitory activity against specific proteases involved in pathological processes such as inflammation and cancer metastasis. These findings underscore the compound's potential as a lead structure for the design of new therapeutic agents.

In addition to its pharmacological applications, recent synthetic methodologies have improved the efficiency and scalability of producing methyl 1-(2S)-pyrrolidine-2-carbonylpiperidine-4-carboxylate. Advances in asymmetric catalysis and green chemistry have enabled the development of more sustainable and cost-effective routes for its synthesis, facilitating its broader use in research and drug development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound and its derivatives. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies. Future studies are expected to further elucidate the mechanistic basis of its biological activity and explore its potential in combination therapies.

In conclusion, methyl 1-(2S)-pyrrolidine-2-carbonylpiperidine-4-carboxylate represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery. Continued research into its properties and applications is likely to yield new insights and opportunities for therapeutic innovation.